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Compound of Interest

Compound Name: sucrose polyester

CAS No.: 121854-29-3

Cat. No.: B1166589

Get Quote

For Immediate Reference: Treat sucrose polyester as a non-hazardous, water-insoluble,

organic chemical waste. Do not dispose of it down the sanitary sewer. Collect in a designated,

sealed, and properly labeled waste container for incineration or landfill, in accordance with local

regulations.

Sucrose polyester, also known by the trade name Olestra, is a synthetic fat substitute created

by esterifying sucrose with fatty acids.[1][2] Its unique chemical structure—a large molecule

that is insoluble in water—renders it indigestible by the human body and resistant to

breakdown by many conventional waste treatment processes.[1][3][4] While not classified as a

hazardous material, its persistence necessitates proper disposal procedures to minimize

environmental impact.

This guide provides step-by-step instructions for the safe and compliant disposal of sucrose
polyester from research, development, and quality control laboratories.

Key Chemical and Physical Properties for Disposal
Understanding the properties of sucrose polyester is essential for selecting the appropriate

disposal pathway.
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Property Value/Description Disposal Implication

Chemical Type
Polyester of sucrose and fatty

acids.[1][2]

Treat as an organic chemical

waste.

Physical State Can be a liquid or a solid.[1][5]
Disposal procedures vary for

liquid and solid forms.

Solubility
Insoluble in water; soluble in

many organic solvents.[1]

Do not dispose down the drain.

Can clog plumbing and

interfere with wastewater

treatment.

Biodegradability

Generally considered non-

biodegradable, though some

microorganisms can degrade it

over extended periods.[6]

Not suitable for composting or

standard biological waste

streams. Landfill or incineration

are the preferred final disposal

methods.[7][8]

Toxicity

Considered non-hazardous

and non-toxic for disposal

purposes.[9][10]

Does not typically require

handling as hazardous waste,

but should be segregated from

general trash.

Experimental Protocols: Standard Disposal
Procedures
Follow these detailed methodologies for the safe handling and disposal of sucrose polyester
waste generated in a laboratory.

Procedure for Solid Sucrose Polyester Waste
This procedure applies to solid sucrose polyester, materials lightly contaminated with it (e.g.,

weighing papers, gloves), and solidified mixtures.

Segregation: At the point of generation, separate solid sucrose polyester waste from all

other waste streams, including hazardous waste, sharps, and general laboratory trash.
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Containment: Place the solid waste into a designated, leak-proof waste container. A

polyethylene-lined cardboard box or a dedicated plastic drum is suitable.

Labeling: Clearly label the container as "Non-Hazardous Sucrose Polyester Waste for

Incineration/Landfill." Include the date and the name of the generating laboratory.

Storage: Store the sealed container in a designated waste accumulation area, away from

incompatible materials.

Pickup and Disposal: Arrange for pickup through your institution's Environmental Health and

Safety (EHS) office or a licensed waste management contractor. The preferred final disposal

method is incineration to ensure complete destruction.[7][8]

Procedure for Liquid Sucrose Polyester Waste
This procedure applies to liquid sucrose polyester, solutions where it is the primary

component, and organic solvents used to dissolve it.

Segregation: Collect liquid sucrose polyester waste in a dedicated, sealed container. Do

not mix with aqueous waste, hazardous waste, or any other solvent streams.

Containment: Use a sturdy, screw-cap container made of a compatible material (e.g., high-

density polyethylene, HDPE). Ensure the container is clean and was not previously used for

incompatible chemicals.

Labeling: Affix a waste label to the container. Clearly write "Non-Hazardous Liquid Sucrose
Polyester Waste" and list any solvents present with their approximate percentages.

Storage: Keep the container sealed at all times, except when adding waste. Store it in a well-

ventilated area, within secondary containment to prevent spills.

Disposal: Once the container is full, arrange for disposal through your institution's EHS

office. Under no circumstances should liquid sucrose polyester be poured down the sink.

[11] It can cause blockages and pass through wastewater treatment facilities into the

environment.

Disposal Pathway Decision Logic
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The following diagram illustrates the logical workflow for determining the correct disposal

stream for sucrose polyester waste.

Waste Generated:
Contains Sucrose Polyester

Is the waste primarily liquid?
Prohibited:

DO NOT DISPOSE
IN GENERAL TRASH

Is the waste primarily solid
or lightly contaminated debris?

No

Collect in a dedicated,
sealed, and labeled

liquid waste container (HDPE).

Yes

Collect in a dedicated,
sealed, and labeled

solid waste container.

Yes

Prohibited:
DO NOT DISPOSE

DOWN DRAIN

No

Arrange for disposal via
Institutional EHS or
licensed contractor.

Click to download full resolution via product page

Caption: Decision workflow for sucrose polyester waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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